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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B12401487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical

characteristics and stability of 1-Heptanol-d7. This deuterated form of 1-Heptanol is a valuable

tool in various research and development applications, particularly as a stable isotope-labeled

internal standard for mass spectrometry-based quantification. Understanding its fundamental

properties is crucial for its effective use and for ensuring the integrity of experimental results.

Core Physical and Chemical Properties
While specific experimental data for 1-Heptanol-d7 is not widely published, its physical

properties are expected to be very similar to its non-deuterated counterpart, 1-Heptanol. The

primary difference will be in its molecular weight due to the presence of seven deuterium

atoms. The data presented below is for 1-Heptanol and should be considered a close

approximation for 1-Heptanol-d7.

Table 1: Physical and Chemical Properties of 1-Heptanol
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Property Value Source(s)

Molecular Formula C₇H₉D₇O Calculated

Molecular Weight 123.25 g/mol Calculated

Appearance Colorless liquid [1][2]

Odor Faint, aromatic, fatty [3][4]

Density 0.822 g/mL at 25 °C [2][5]

Boiling Point 176 °C [2][5]

Melting Point -36 °C [2][5]

Flash Point 76 °C (closed cup) [1][6]

Solubility in Water 1.0 g/L at 18 °C [1]

Solubility in Organic Solvents Miscible with ethanol and ether [7][8]

Refractive Index n20/D 1.424 [2][5]

Note: Except for the molecular formula and weight, all other data pertains to non-deuterated 1-

Heptanol and is provided as a reference.

Stability and Storage
1-Heptanol is a stable compound under normal laboratory conditions.[5] It is, however,

flammable and incompatible with strong acids and strong oxidizing agents.[4][5]

For 1-Heptanol-d7, as with many deuterated compounds, proper storage is essential to

maintain its isotopic purity and chemical integrity. While specific stability studies on 1-
Heptanol-d7 are not readily available in the public domain, general recommendations for

stable isotope-labeled compounds apply. It is typically advised to store the product under the

conditions specified in the Certificate of Analysis provided by the supplier.[9][10] Generally, this

involves storage in a tightly sealed container in a cool, dry, and well-ventilated area, away from

ignition sources.[2]
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Deuteration is a known strategy employed in drug development to enhance metabolic stability.

[9] The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium bond,

which can slow down metabolic processes that involve the cleavage of this bond. This "kinetic

isotope effect" can be a valuable property in designing drugs with improved pharmacokinetic

profiles.

Biological Activity and Potential Signaling Pathway
Interactions
While 1-Heptanol is primarily used as a fragrance, a solvent, and a chemical intermediate, it

also exhibits some biological activity. It has been reported to act as a blocker of gap junctions

and possesses antimicrobial properties.[11][12]

Long-chain alcohols can interact with cellular membranes and influence the activity of

membrane-bound proteins and signaling pathways. Although research specifically on 1-

Heptanol's interaction with signaling pathways is limited, studies on other alcohols, such as

ethanol, provide a framework for potential mechanisms. For instance, ethanol is known to

modulate signaling pathways involved in lipid metabolism and inflammation, such as the Sirtuin

1 (SIRT1)-AMP-activated protein kinase (AMPK) axis, particularly in the context of alcoholic

fatty liver disease.[13] Ethanol can also interact with membrane-associated signal transduction,

such as the phospholipase C (PLC) pathway.[14] It is plausible that 1-Heptanol, with its longer

alkyl chain and greater lipophilicity, could also interact with and modulate such pathways.

Below is a generalized diagram representing a potential interaction of an alcohol with a G-

protein coupled receptor (GPCR) signaling pathway leading to the activation of Phospholipase

C.
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Potential modulation of a GPCR-PLC signaling pathway by an alcohol.

Experimental Protocols
The following are generalized experimental protocols that can be adapted to determine the

physical characteristics of 1-Heptanol-d7.

1. Determination of Solubility

Objective: To determine the solubility of 1-Heptanol-d7 in water and organic solvents.

Methodology:

Prepare a series of test tubes each containing a known volume (e.g., 1 mL) of the solvent

(e.g., water, ethanol, acetone).

Incrementally add a known volume of 1-Heptanol-d7 to each test tube.

After each addition, vortex the mixture thoroughly and observe for complete dissolution.

The point at which no more 1-Heptanol-d7 dissolves and a separate phase is observed

represents the saturation point.

The solubility can then be calculated in terms of g/L or mg/mL.

2. Determination of Density

Objective: To determine the density of 1-Heptanol-d7.

Methodology:

Accurately weigh an empty, dry pycnometer (a small glass flask for measuring density).

Fill the pycnometer with 1-Heptanol-d7, ensuring there are no air bubbles, and weigh it

again.

Record the temperature of the liquid.
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The density is calculated by dividing the mass of the 1-Heptanol-d7 by the volume of the

pycnometer.

3. Stability Testing

Objective: To assess the stability of 1-Heptanol-d7 under various conditions.

Methodology:

Aliquots of 1-Heptanol-d7 are stored under different conditions (e.g., varying

temperatures, light exposure, in the presence of potential reactants like strong acids or

bases).

At specified time intervals, samples are taken from each condition.

The purity and integrity of the 1-Heptanol-d7 are assessed using analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) to check for degradation

products and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm isotopic purity.

Below is a workflow diagram for a typical stability study.
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Experimental workflow for a stability study of 1-Heptanol-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12401487?utm_src=pdf-body-img
https://www.benchchem.com/product/b12401487?utm_src=pdf-body
https://www.benchchem.com/product/b12401487?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chembk.com [chembk.com]

3. 1-Heptanol | 111-70-6 [chemicalbook.com]

4. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]

5. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

6. 1-Heptanol 98 111-70-6 [sigmaaldrich.com]

7. 1-Heptanol [drugfuture.com]

8. solubilityofthings.com [solubilityofthings.com]

9. medchemexpress.com [medchemexpress.com]

10. medchemexpress.com [medchemexpress.com]

11. 1-Heptanol - Wikipedia [en.wikipedia.org]

12. researchgate.net [researchgate.net]

13. Sirtuin 1 signaling and alcoholic fatty liver disease - You - Hepatobiliary Surgery and
Nutrition [hbsn.amegroups.org]

14. Alcohol and membrane-associated signal transduction [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Heptanol-d7: A Technical Guide to its Physical
Characteristics and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401487#1-heptanol-d7-physical-characteristics-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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